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Compound of Interest

Compound Name: L-Tyrosine-15N,d7

L Get Quote

Cat. No.: B12417304

This technical guide provides an in-depth overview of L-Tyrosine-1°N,d7, a stable isotope-
labeled amino acid, for researchers, scientists, and professionals in drug development. This
document covers its chemical properties, and key applications, and provides illustrative
diagrams for relevant biological pathways and experimental workflows.

Core Properties of L-Tyrosine-*>N,d>

L-Tyrosine-1°N,d- is a specialized tool in scientific research, where the incorporation of a stable
nitrogen isotope (*>N) and seven deuterium (d) atoms allows for precise tracking and
guantification in complex biological systems. While a specific Chemical Abstracts Service
(CAS) number for the dual-labeled L-Tyrosine->N,d7 is not readily available in public
databases, its molecular weight and the properties of its single-labeled counterparts are well-

documented.
Property Value Reference
Molecular Weight 189.23 g/mol
CAS Number (Labeled) Not Available
Unlabeled L-Tyrosine CAS 60-18-4
L-Tyrosine-°N CAS 35424-81-8 [1][2]
L-Tyrosine->N MW 182.18 g/mol [1][2]
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Key Research Applications

Stable isotope-labeled L-Tyrosine is a versatile tool in a variety of research fields, including
metabolism, proteomics, and neuroscience.

Metabolomics and Metabolism Research

L-Tyrosine-*°N,d7 serves as an excellent tracer for metabolic flux analysis. By introducing the
labeled tyrosine into a biological system, researchers can track its conversion into various
downstream metabolites, providing insights into metabolic pathways and their kinetics. It is
frequently used as an internal standard in quantitative mass spectrometry-based metabolomics
to ensure accuracy and reproducibility.

Proteomics and Protein Synthesis Analysis

In the field of proteomics, stable isotope labeling by amino acids in cell culture (SILAC) is a
powerful technique for quantitative analysis of proteins. While L-Tyrosine-13Co,*>N is more
commonly referenced for SILAC, the principles of using isotopically labeled amino acids to
differentiate protein populations apply. Cells grown in media containing "heavy" L-Tyrosine-
15N,d7 will incorporate it into newly synthesized proteins. When mixed with a control sample
containing "light" (unlabeled) tyrosine, the relative abundance of proteins can be accurately
quantified by mass spectrometry.

Neuroscience and Catecholamine Synthesis

L-Tyrosine is a critical precursor for the synthesis of catecholamine neurotransmitters, including
dopamine and norepinephrine. Research has shown that L-Tyrosine supplementation may help
mitigate cognitive decline under physical and psychological stress by replenishing depleted
catecholamine levels. The use of labeled L-Tyrosine allows for the direct measurement of its
uptake and conversion into these vital neurotransmitters in the brain.

Signaling Pathway: Catecholamine Biosynthesis

The enzymatic conversion of L-Tyrosine to dopamine and norepinephrine is a fundamental
pathway in neurobiology.
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Caption: The enzymatic conversion of L-Tyrosine to key catecholamines.
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Experimental Workflow: SILAC-based Quantitative
Proteomics

The following diagram illustrates a typical workflow for a SILAC experiment utilizing a stable
isotope-labeled amino acid like L-Tyrosine-*>N,d>.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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